Cas no 1030145-89-1 (N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide)

N-Cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide is a specialized organic compound featuring a benzamide core functionalized with cyclopropyl and phenylvinylsulfonamide moieties. Its structural complexity, including dual cyclopropyl groups and a sulfonamide linker, suggests potential utility in medicinal chemistry, particularly as a scaffold for enzyme inhibition or receptor modulation. The compound’s rigid cyclopropyl substituents may enhance metabolic stability and binding affinity, while the sulfonamide group offers opportunities for further derivatization. This molecule is of interest in drug discovery for its modular design, enabling exploration of structure-activity relationships in targeted therapeutic applications. Suitable for research use, it requires careful handling under controlled conditions.
N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide structure
1030145-89-1 structure
Product Name:N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide
CAS No:1030145-89-1
MF:C22H24N2O3S
MW:396.502564430237
CID:6180143
PubChem ID:25472370
Update Time:2025-06-11

N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 1030145-89-1
    • Z301906310
    • CHEMBL4564497
    • N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide
    • EN300-26580905
    • Inchi: 1S/C22H24N2O3S/c25-22(23-20-10-11-20)19-8-6-18(7-9-19)16-24(21-12-13-21)28(26,27)15-14-17-4-2-1-3-5-17/h1-9,14-15,20-21H,10-13,16H2,(H,23,25)/b15-14+
    • InChI Key: LNOIFLMINKGOKT-CCEZHUSRSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(N(CC1C=CC(=CC=1)C(NC1CC1)=O)C1CC1)(=O)=O

Computed Properties

  • Exact Mass: 396.15076381g/mol
  • Monoisotopic Mass: 396.15076381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 74.9Ų

N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26580905-0.05g
1030145-89-1 90%
0.05g
$212.0 2023-09-13

Additional information on N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide

Comprehensive Analysis of N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide (CAS 1030145-89-1): Structure, Applications, and Research Insights

The compound N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide (CAS 1030145-89-1) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular architecture features a cyclopropyl moiety attached to both the amide nitrogen and the sulfonamide nitrogen, creating a rigid, three-dimensional framework. This design enhances its potential as a bioactive scaffold, particularly in drug discovery targeting protein-protein interactions or enzyme modulation.

Recent studies highlight the growing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. The presence of the phenylethenesulfonamido group in this molecule suggests possible applications in inflammation or oncology research, aligning with current trends in small-molecule inhibitors development. Researchers are particularly intrigued by its potential to modulate kinases or GPCRs, given the prevalence of similar structures in FDA-approved drugs.

From a synthetic chemistry perspective, the incorporation of cyclopropyl rings in N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide offers interesting challenges and opportunities. The strain energy of cyclopropane can influence both the compound's reactivity and its conformational preferences, making it a valuable case study for structure-activity relationship (SAR) investigations. Computational chemistry approaches, including molecular docking and quantum mechanical calculations, are frequently employed to predict its behavior in biological systems.

The benzamide core of this compound provides an excellent platform for further derivatization, a feature that resonates with current fragment-based drug design strategies. Pharmaceutical scientists are exploring its potential as a pharmacophore in the development of novel therapeutics, especially in areas requiring high selectivity, such as neurological disorders or metabolic diseases. The compound's logP and polar surface area suggest favorable drug-likeness properties, meeting key criteria in modern lead optimization workflows.

In material science applications, the N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide structure shows promise due to its potential to form stable crystalline phases. Researchers are investigating its use in organic electronic materials, particularly examining how the sulfonamide group might influence charge transport properties. This aligns with the growing demand for novel organic semiconductors in flexible electronics and energy storage devices.

Analytical characterization of CAS 1030145-89-1 typically involves advanced techniques such as NMR spectroscopy (notably 1H, 13C, and 2D experiments), high-resolution mass spectrometry, and X-ray crystallography. The compound's stability under various pH conditions and thermal properties are frequently studied using HPLC-MS and differential scanning calorimetry, providing crucial data for formulation scientists.

Current patent literature reveals increasing activity around cyclopropyl-containing sulfonamides, with several applications mentioning structural analogs of this compound. The pharmaceutical industry's focus on targeted therapies and precision medicine has created renewed interest in such specialized chemical entities. Researchers are particularly examining its potential in addressing drug resistance mechanisms, a critical challenge in contemporary therapeutics.

From a green chemistry perspective, synthetic routes to N-cyclopropyl-4-[(N-cyclopropyl-2-phenylethenesulfonamido)methyl]benzamide are being optimized to reduce environmental impact. Recent publications highlight atom-economical approaches to constructing the cyclopropyl rings and improved methods for sulfonamide formation, reflecting the chemical industry's shift toward sustainable practices.

The compound's unique structure makes it a valuable reference material in cheminformatics studies, particularly for developing predictive models of molecular properties. Machine learning approaches in chemical research frequently utilize such well-characterized compounds as training data for QSAR modeling and virtual screening algorithms.

Ongoing research into CAS 1030145-89-1 continues to uncover new potential applications, from chemical biology probes to specialized catalysis ligands. Its balanced lipophilicity and molecular weight position it favorably within current drug discovery paradigms, while its structural complexity offers rich opportunities for medicinal chemistry innovation.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.